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Compound of Interest

Compound Name: 2,5-Dibromo-3-decylthiophene

Cat. No.: B136808 Get Quote

An In-depth Technical Guide to 2,5-Dibromo-3-
decylthiophene
This technical guide provides a concise overview of the chemical and physical properties of

2,5-Dibromo-3-decylthiophene, a halogenated thiophene derivative. The information is

targeted towards researchers, scientists, and professionals in the field of drug development

and material science who may utilize this compound in their work.

Core Chemical Data
2,5-Dibromo-3-decylthiophene is identified by the Chemical Abstracts Service (CAS) number

158956-23-1.[1] Its molecular formula is C14H22Br2S, and it has a molecular weight of 382.2

g/mol .[1]

Quantitative Data Summary
The following table summarizes the key quantitative data for 2,5-Dibromo-3-decylthiophene.
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Property Value Reference

CAS Number 158956-23-1 [1]

Molecular Formula C14H22Br2S [1]

Molecular Weight 382.2 g/mol [1]

IUPAC Name 2,5-dibromo-3-decylthiophene [1]

European Community (EC)

Number
806-311-5 [1]

Experimental Protocols and Methodologies
Detailed experimental protocols for the synthesis, purification, or application of 2,5-Dibromo-3-
decylthiophene are not readily available in the provided search results. Researchers

interested in utilizing this compound would need to refer to specialized chemical synthesis

literature or develop their own methodologies based on standard organic chemistry techniques

for halogenation and functionalization of thiophene rings.

Signaling Pathways and Experimental Workflows
Information regarding specific signaling pathways in which 2,5-Dibromo-3-decylthiophene is

involved, or established experimental workflows for its use, is not available in the public domain

search results. Consequently, a diagrammatic representation of these aspects cannot be

provided at this time.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [CAS number and molecular weight of 2,5-Dibromo-3-
decylthiophene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b136808#cas-number-and-molecular-weight-of-2-5-
dibromo-3-decylthiophene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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